Lipophilicity: Hexahydro vs. Aromatic Analogues
The target compound exhibits a predicted LogP of –1.02 (Leyan) to –1.5 (Chem960 XLogP), indicating substantial hydrophilicity. In contrast, the 2-position isomer imidazo[1,2-a]pyrimidin-2-ylmethanamine has an experimental LogP of 0.888, and the 6-position isomer imidazo[1,2-a]pyrimidin-6-ylmethanamine has a predicted LogP of 0.188 . The ≥1.2 log unit difference corresponds to the target compound being at least 15-fold more water-soluble, a property critical for maintaining solubility in aqueous assay media or reaction conditions.
| Evidence Dimension | Distribution Coefficient (LogP / XLogP) |
|---|---|
| Target Compound Data | LogP = –1.02 (Leyan); XLogP = –1.5 (Chem960) |
| Comparator Or Baseline | 2-yl isomer: LogP = 0.888 (Chem960 experimental); 6-yl isomer: LogP = 0.188 (Leyan predicted) |
| Quantified Difference | ΔLogP (target vs 2-yl) = approx. –1.9; ΔLogP (target vs 6-yl) = approx. –1.2 |
| Conditions | Predicted values from standard QSPR models (XLogP) or experimental determination; solvent system not specified |
Why This Matters
For procurement decisions, the pronounced hydrophilicity of the target compound makes it the preferred scaffold for synthesizing hydrophilic drug candidates or when aqueous reaction conditions are required.
